Cas no 74568-07-3 (Calix4arene)

• Product Name: Calix4arene
• CAS No: 74568-07-3
• MF: C₂₈H₂₄O₄
• MW: 424.487768173218
• MDL: MFCD00233673
• CID: 59608
• PubChem ID: 87566456
• Update Time: 2025-04-18

Calix4arene Chemical and Physical Properties

Names and Identifiers

• Calix[4]arene
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
• Tetrahydroxycalix[4]arene
• 25,26,27,28-Tetrahydroxycalix[4]arene
• Calix[4]arene-25,26,27,28-tetrol
• Calix[4]arenetetrol
• Tetrahydroxycalix[4]arene (contains ca. 8% Chloroform)
• Calix(4)arene
• YPNHVQZZPXPQOS-UHFFFAOYSA-N
• Calix[4]arene, 98%
• C28H24O4
• Oprea1_618032
• BCP20512
• BBL103831
• STL557641
• SBB059363
• ST023761
• 25,26,27,28-Tetrahydrox
• pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
• 248590-47-8
• F20552
• EN300-6743592
• AKOS003615622
• DTXSID20340197
• J-700384
• W-203703
• AMY2473
• 74568-07-3
• 1,3,5,7(1,3)-Tetrabenzenacyclooctaphane-12,32,52,72-tetraol
• SY048261
• F1170-0226
• FT-0623424
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol, stereoisomer
• pentacyclo[19.3.1.1^{3,7}.1^{9,13}.1^{15,19}]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
• CALIX(4)ARENE95
• Calix[4]arene-25,26,27,28-tetrol, 95%
• Calix[4]arene, (contains ca. 8 Percent Chloroform)
• 123123-29-5
• CS-0197405
• 25,26,27,28-Tetrahydroxycalix[4]aren
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaen
• LS-15229
• pentacyclo[19.3.1.1?,?.1?,??.1??,??]octacosa-1(25),3(28),4,6,9,11,13(27),15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
• Calix[4]arene (contains ca. 8% Chloroform)
• NS00037631
• MFCD00233673
• Calix[4]arene-25,26,27,28-tetrol, purum, >=97.0% (HPLC)
• cone-1,3,5,7(1,3)-Tetrabenzenacyclooctaphane-12,32,52,72-tetraol
• SCHEMBL1471552
• PENTACYCLO[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]OCTACOSA-1(25),3,5,7(28),9,11,13(27),15(26),16,18,21,23-DODECAENE-25,26,27,28-TETROL
• PENTACYCLO[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]OCTACOSA-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-DODECAENE-25,26,27,28-TETROL
• 25,26,27,28-Tetrahydroxycalix(4)arene
• pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
• Calix4arene

• MDL： MFCD00233673
• Inchi： 1S/C28H24O4/c29-25-17-5-1-6-18(25)14-20-8-3-10-22(27(20)31)16-24-12-4-11-23(28(24)32)15-21-9-2-7-19(13-17)26(21)30/h1-12,29-32H,13-16H2
• InChI Key： YPNHVQZZPXPQOS-UHFFFAOYSA-N
• SMILES： OC1=C2C=CC=C1CC1C=CC=C(C=1O)CC1C=CC=C(C=1O)CC1C=CC=C(C=1O)C2

Computed Properties

• Exact Mass: 424.16700
• Monoisotopic Mass: 424.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3

Experimental Properties

• Color/Form: White powder
• Density: 1.1077 (rough estimate)
• Melting Point: 315-318 ºC
• Boiling Point: 500.52°C (rough estimate)
• Flash Point: 264.9±24.7 °C
• Refractive Index: 1.6400 (estimate)
• Solubility: Soluble in chloroform.
• PSA: 80.92000
• LogP: 5.18560
• Solubility: Not determined
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Calix4arene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H319-H336-H341-H351-H361-H370-H372-H412
• Warning Statement： P201-P202-P260-P264-P270-P271-P273-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons